1-isopropyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-1H-imidazole-4-sulfonamide

• IUPAC Name: 1-propan-2-yl-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]imidazole-4-sulfonamide
• InChI: InChI=1S/C16H18N4O2S2/c1-12(2)20-9-16(18-11-20)24(21,22)19-8-13-3-5-17-15(7-13)14-4-6-23-10-14/h3-7,9-12,19H,8H2,1-2H3
• InChI Key: WXZCEDHJZDCHDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=C1)S(=O)(=O)NCC2=CC(=NC=C2)C3=CSC=C3
• Molecular Formula: C16H18N4O2S2
• Molecular Weight: 362.5 g/mol

Description

1-Isopropyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-1H-imidazole-4-sulfonamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It belongs to the class of kinase inhibitors and is currently being studied for its potential in the field of oncology.

Scientific Research Applications

Pharmacological Studies and Clinical Efficacy

1-isopropyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-1H-imidazole-4-sulfonamide, a chemical compound with a unique structure, has been explored for various pharmacological effects and therapeutic potentials. While the direct studies specifically on this compound are limited, research on closely related sulfonamide compounds provides insight into the broader scientific applications within pharmacology and therapeutic interventions.

Antimicrobial and Antiparasitic Applications

Sulfonamides, including compounds with similar structures to 1-isopropyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-1H-imidazole-4-sulfonamide, have been historically significant in treating bacterial and parasitic infections. Studies have shown effectiveness against a range of pathogens, including Isospora belli infections in immunocompromised patients, indicating a potential application for this compound in antimicrobial and antiparasitic therapies (Weiss et al., 1988).

Cardiovascular Applications

Similar sulfonamide-based compounds have been evaluated for their cardiovascular effects, particularly in the management of congestive heart failure and hypertension. Their diuretic and hemodynamic properties could suggest potential cardiovascular applications for 1-isopropyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-1H-imidazole-4-sulfonamide (Ferrara et al., 1997).

Anti-inflammatory and Immunomodulatory Effects

The sulfonamide class has also been implicated in modulating immune responses and exerting anti-inflammatory effects. This broadens the scope of research into autoimmune diseases and inflammatory conditions, where 1-isopropyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-1H-imidazole-4-sulfonamide could potentially be applied for therapeutic benefits.

Environmental Health and Safety Studies

Beyond pharmacological applications, research into related sulfonamide compounds has addressed environmental health and safety concerns, including their presence in indoor air and potential for human exposure. This aspect of research emphasizes the importance of understanding the environmental and health impacts of chemical compounds, including 1-isopropyl-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)-1H-imidazole-4-sulfonamide, to ensure safe and sustainable use in various applications (Shoeib et al., 2005).